Cas no 1502034-59-4 (1-methyl-5-(2,4,6-trimethylphenyl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(2,4,6-trimethylphenyl)-1H-pyrazol-4-amine
• CAS No: 1502034-59-4
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 6022590
• PubChem ID: 83704605
• Update Time: 2025-06-14

1-methyl-5-(2,4,6-trimethylphenyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(2,4,6-trimethylphenyl)-1H-pyrazol-4-amine
• 1502034-59-4
• EN300-1866561

• Inchi： 1S/C13H17N3/c1-8-5-9(2)12(10(3)6-8)13-11(14)7-15-16(13)4/h5-7H,14H2,1-4H3
• InChI Key： URDKLFJNSZVOKT-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C=N1)N)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-methyl-5-(2,4,6-trimethylphenyl)-1H-pyrazol-4-amine

Comprehensive Overview of 1-methyl-5-(2,4,6-trimethylphenyl)-1H-pyrazol-4-amine (CAS No. 1502034-59-4)

The compound 1-methyl-5-(2,4,6-trimethylphenyl)-1H-pyrazol-4-amine (CAS No. 1502034-59-4) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This pyrazole derivative is characterized by its methyl-substituted phenyl group and amine functionality, making it a versatile intermediate in pharmaceutical and agrochemical research. Researchers and industry professionals are increasingly exploring its role in the synthesis of novel compounds, particularly in the context of drug discovery and material science.

One of the key reasons for the growing interest in 1-methyl-5-(2,4,6-trimethylphenyl)-1H-pyrazol-4-amine is its potential as a building block for more complex molecules. Its CAS No. 1502034-59-4 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. The compound's structural stability and reactivity make it a valuable candidate for catalysis and ligand design, topics that are currently trending in scientific discussions. Additionally, its amine group opens up possibilities for further functionalization, a feature highly sought after in medicinal chemistry.

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The pharmaceutical industry has shown particular interest in 1-methyl-5-(2,4,6-trimethylphenyl)-1H-pyrazol-4-amine due to its potential as a bioactive scaffold. Recent studies suggest that derivatives of this compound may exhibit antimicrobial or anti-inflammatory properties, aligning with the global focus on infectious disease research. Moreover, its structural analogs are being investigated for their role in neurological disorders, a hot topic in contemporary biomedical research.

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In summary, 1-methyl-5-(2,4,6-trimethylphenyl)-1H-pyrazol-4-amine (CAS No. 1502034-59-4) is a compound of significant scientific and industrial interest. Its versatile applications, coupled with its structural uniqueness, make it a focal point in organic chemistry and related fields. As research progresses, this molecule is likely to play an even more prominent role in innovative technologies and therapeutic developments, answering the pressing questions of today's scientific community.